![molecular formula C12H12O4 B1402882 4-Isopropoxy-1-benzofuran-6-carboxylic acid CAS No. 1239773-74-0](/img/structure/B1402882.png)
4-Isopropoxy-1-benzofuran-6-carboxylic acid
Overview
Description
4-Isopropoxy-1-benzofuran-6-carboxylic acid (IPBCA) is a small molecule that has recently been gaining attention in the scientific community due to its potential applications in the lab and its therapeutic potential. IPBCA has been studied for its synthesis method, mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and potential future directions.
Scientific Research Applications
Electrochemical Synthesis and Derivative Study
4-Isopropoxy-1-benzofuran-6-carboxylic acid, as a derivative of benzofuran, has been a subject of study in the electrochemical synthesis of benzofuran derivatives. Moghaddam et al. (2006) explored the electrochemical oxidation of 3,4-dihydroxybenzoic acid in the presence of nucleophiles, leading to the formation of benzofuran derivatives. This study highlighted the potential for synthesizing novel compounds, including those related to this compound, via electrochemical methods (Moghaddam et al., 2006).
Polymerization and Material Science
In the field of material science, the polymerization of compounds structurally related to this compound has been studied. Nan et al. (2017) conducted polymerization studies with 4-hydroxymandelic acid, resulting in the formation of polymers containing benzofuranone units. This research opens pathways for utilizing this compound in novel polymer synthesis and applications in nanomedicine and organocatalysis (Nan et al., 2017).
Molecular Docking and Structural Analysis
The compound and its derivatives have also been explored in computational chemistry and molecular docking studies. Sagaama et al. (2020) investigated the structural optimization, molecular docking analysis, electronic, and vibrational properties of benzofuran-carboxylic acids derivatives. Their research provided insights into the reactivity of the molecule and its potential biological activities, hinting at the scientific value of this compound in drug discovery and molecular biology (Sagaama et al., 2020).
Synthesis of Complex Compounds and Coordination Chemistry
The synthesis and coordination reactions of benzofuran derivatives have been explored, showing the potential of this compound in the development of complex chemical structures. For instance, Mojumdar et al. (2009) detailed the synthesis and coordination reactions of [1]Benzofuro[3,2-c]pyridine, illustrating the compound's relevance in creating intricate chemical structures and its applications in coordination chemistry (Mojumdar et al., 2009).
Properties
IUPAC Name |
4-propan-2-yloxy-1-benzofuran-6-carboxylic acid | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H12O4/c1-7(2)16-11-6-8(12(13)14)5-10-9(11)3-4-15-10/h3-7H,1-2H3,(H,13,14) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
GVKWKBCDWPFDAK-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)OC1=CC(=CC2=C1C=CO2)C(=O)O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H12O4 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
220.22 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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